Cas no 1066-45-1 (Trimethyltin chloride)

• Product Name: Trimethyltin chloride
• CAS No: 1066-45-1
• MF: C₃H₉ClSn
• MW: 199.266559362411
• MDL: MFCD00000520
• CID: 40602
• PubChem ID: 87576772
• Update Time: 2025-06-12

Trimethyltin chloride Chemical and Physical Properties

Names and Identifiers

• Trimethyltin chloride
• Trimethylchlorotin
• Trimethyltin Chlorid
• (CH3)3SnCl
• chlorotrimethyl-stannan
• chlorotrimethylstannane
• CHLOROTRIMETHYLTIN
• Chlorotrimethyltin(IV)
• tchemicals1222-45
• TIN TRIMETHYL CHLORIDE
• trimethylstannyl chloride
• TriMethyltin chloride, 1M solution in Methylene chloride, AcroSeal
• Trimethyltin chloride,1M
• ai3-28454
• m&tchemicals1222-45
• M&T Chemicals 1222-45
• Stannane, chlorotrimethyl-
• Trimethylchlorostannane
• chloro(trimethyl)stannane
• Stannylium, trimethyl-, chloride
• trimethyltinchloride
• Tin(1+), trimethyl-, chloride
• Trimethyltin Chloride, 99%
• KWTSZCJMWHGPOS-UHFFFAOYSA-M
• 9E3BCA3684
• Stannylium, chlorid
• 1066-45-1
• NSC-12088
• InChI=1/3CH3.ClH.Sn/h3*1H3;1H;/q;;;;+1/p-
• DTXSID6042496
• H11332
• trimethylstannanyl chloride
• Q7842224
• TRIMETHYLTIN(IV) CHLIRIDE
• AKOS015840043
• J-001618
• trimethyl tinchloride
• trimethylstannylchloride
• NSC92613
• trimethyl tin chloride
• Tin(+), trimethyl-, chloride
• TRIMETHYLTIN CHLORIDE [HSDB]
• F0001-0133
• NSC 92613
• BP-13426
• WLN: G-SN-1&1&1
• NSC 12088
• EINECS 213-917-8
• Me3SnCl
• NSC12088
• Trimethyltin chloride, PESTANAL(R), analytical standard
• NCIOpen2_001307
• CCRIS 6328
• MFCD00000520
• Trimethyltin monochloride
• Trimethyltin chloride 1000 microg/mL in Methanol
• NS00076363
• Tin(1+), chloride
• HSDB 6413
• NSC-92613
• Stannylium, chloride
• UNII-9E3BCA3684
• TRIMETHYLCHLOROTIN, 1M in THF (20 wgt %)
• DTXCID4022496
• M&T Chemicals 122245
• Stannylium, trimethyl, chloride
• Pesticide Code: 600007
• stannane, chlorotrimethyl
• Tin(1+), trimethyl, chloride
• rimethyltin monochloride

• MDL： MFCD00000520
• Inchi： 1S/3CH3.ClH.Sn/h3*1H3;1H;/q;;;;+1/p-1
• InChI Key： KWTSZCJMWHGPOS-UHFFFAOYSA-M
• SMILES： [Sn](C)(C)(C)Cl

Computed Properties

• Exact Mass: 199.94100
• Monoisotopic Mass: 199.941475
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless needle like crystals.
• Density: 0.797 g/mL at 25 °C
• Melting Point: 37-39 °C (lit.)
• Boiling Point: 156°C(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Water Partition Coefficient: Soluble in water, chloroform and organic solvents.
• PSA: 0.00000
• LogP: 2.06010
• Sensitiveness: Moisture Sensitive
• Color/Form: 1.0 M in hexanes
• Solubility: Not determined

Trimethyltin chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H301,H310,H312,H315,H319,H330,H372,H410
• Warning Statement： P260,P264,P273,P280,P284,P301+P310
• Hazardous Material transportation number：UN 3146 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 26/27/28-50/53
• Safety Instruction： S28-S36/37-S45-S61-S27-S26-S16-S60
• FLUKA BRAND F CODES：10-21
• RTECS：WH6850000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：I
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R26/27/28; R50/53
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Trimethyltin chloride

Comprehensive Overview of Trimethyltin chloride (CAS No. 1066-45-1): Properties, Applications, and Research Insights

Trimethyltin chloride (CAS No. 1066-45-1), a pivotal organotin compound, has garnered significant attention in both industrial and academic circles due to its unique chemical properties and versatile applications. This compound, often referred to as TMTC or chlorotrimethylstannane, is widely utilized in organic synthesis, material science, and catalysis. Its molecular formula, C₃H₉ClSn, underscores its role as a key intermediate in the production of advanced materials and specialty chemicals.

One of the most searched questions about Trimethyltin chloride revolves around its synthesis methods and safety protocols. Researchers frequently explore its preparation via the reaction of trimethyltin hydroxide with hydrochloric acid, a process optimized for high yield and purity. The compound’s stability under controlled conditions makes it a reliable reagent for Grignard-type reactions and cross-coupling reactions, which are critical in pharmaceutical and agrochemical development.

In recent years, the demand for eco-friendly alternatives in chemical manufacturing has surged. Trimethyltin chloride has been studied for its potential in green chemistry applications, particularly in catalytic systems that reduce waste and energy consumption. For instance, its use in polymer stabilization and UV-resistant coatings aligns with the global push for sustainable materials. These innovations address common search queries like “organotin compounds in sustainability” and “non-toxic catalysts.”

The compound’s physical and chemical properties are equally noteworthy. Trimethyltin chloride exhibits a melting point of 38–40°C and a boiling point of 154–156°C, making it suitable for controlled thermal processes. Its solubility in organic solvents like dichloromethane and tetrahydrofuran facilitates its integration into diverse synthetic pathways. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structural integrity.

Another trending topic is the role of Trimethyltin chloride in nanotechnology. Researchers are investigating its utility in the fabrication of tin-based nanomaterials, which have applications in electronics and energy storage. For example, its derivatives are explored as precursors for thin-film transistors and lithium-ion battery anodes, addressing popular searches like “organotins in batteries” and “advanced material precursors.”

Despite its advantages, handling Trimethyltin chloride requires adherence to stringent laboratory safety standards. Users often search for “best practices for organotin storage” and “compatibility with lab equipment.” Proper ventilation, inert atmosphere storage, and the use of chemical-resistant gloves are essential to mitigate risks. These precautions align with broader industry trends toward occupational health and risk management.

In conclusion, Trimethyltin chloride (CAS No. 1066-45-1) remains a cornerstone in modern chemistry, bridging gaps between academia and industry. Its applications in sustainable chemistry, nanomaterials, and catalysis reflect its adaptability to evolving technological demands. By addressing frequently asked questions and integrating contemporary research themes, this overview aims to enhance both readability and search engine visibility for professionals and enthusiasts alike.